Ring-Size Expansion: Cycloheptanol vs. Cyclohexanol
Replacing the cyclohexanol core of 2-(cyclopropylmethyl)cyclohexan-1-ol with a cycloheptanol ring in the target compound increases molecular weight by 14.03 Da (from 154.25 to 168.28 g/mol) and raises computed LogP by 0.6 units (from 2.7 to 3.3). Hydrogen bond donor/acceptor counts and topological polar surface area remain identical, indicating that the lipophilicity gain is driven exclusively by the additional methylene unit in the ring [1]. This difference is comparable to the LogP increment often observed when moving from a phenyl to a benzyl group in drug-like molecules.
| Evidence Dimension | Molecular weight and lipophilicity (XLogP3) |
|---|---|
| Target Compound Data | MW 168.28 g/mol; XLogP3 3.3 |
| Comparator Or Baseline | 2-(Cyclopropylmethyl)cyclohexan-1-ol (MW 154.25 g/mol; XLogP3 2.7) |
| Quantified Difference | ΔMW = +14.03 g/mol; ΔLogP = +0.6 |
| Conditions | Computed physicochemical properties, PubChem XLogP3 algorithm |
Why This Matters
A LogP difference of 0.6 can shift predicted membrane permeability by approximately 2- to 3-fold, making the cycloheptanol core preferable when higher lipid solubility is desired for intracellular or CNS targets.
- [1] PubChem CID 79424084 (target) and CID 79422167 (comparator). Computed by XLogP3 3.0. View Source
